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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known chemical and physical
properties of 1-(3,4-Dichlorophenyl)cyclopropanecarbonitrile. Due to the limited availability
of experimental data in public literature, this document primarily presents predicted values for
its physicochemical properties. Information on a general synthetic approach for a structurally
related compound is included to offer insights into potential synthetic routes. Currently, there is
no specific information regarding the biological activity, mechanism of action, or associated
signaling pathways for 1-(3,4-Dichlorophenyl)cyclopropanecarbonitrile. This guide
highlights the existing knowledge gaps and underscores the need for further experimental
investigation to fully characterize this compound for potential applications in research and drug
development.

Chemical Properties and Data
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1-(3,4-Dichlorophenyl)cyclopropanecarbonitrile, with the CAS number 124276-57-9,
possesses a molecular formula of C10H7CI2N and a molecular weight of 212.08 g/mol .[1][2]
The majority of the available data on its chemical properties are predicted values derived from
computational models.

Table 1: Physicochemical Properties of 1-(3,4-Dichlorophenyl)cyclopropanecarbonitrile

Property Value Source
Molecular Formula C10H7CI2N [11[2]
Molecular Weight 212.08 g/mol [1][2]
Boiling Point 344.1 + 42.0 °C (Predicted) [1]
Density 1.38 + 0.1 g/cm? (Predicted) [1]
Melting Point No data available

Solubility No data available

pKa No data available

logP No data available

It is important to note that experimental validation of these predicted values is crucial for any
application. The lack of data for properties such as melting point, solubility, pKa, and logP
significantly hinders a complete understanding of the compound's behavior in various chemical
and biological systems.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1-(3,4-
Dichlorophenyl)cyclopropanecarbonitrile is not readily available in the reviewed literature.
However, a synthetic method for a structurally similar compound, 1-(3,4-
Dichlorophenyl)cyclopentanecarbonitrile, has been documented and may serve as a
foundational reference for developing a synthesis for the cyclopropane derivative.

General Synthetic Approach for a Related Compound (Cyclopentane Analog):
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The synthesis of the cyclopentane analog involves a two-step process:

» Deprotonation: 3,4-Dichlorobenzeneacetonitrile is treated with a strong base, such as
sodium hydride, in an aprotic solvent like N,N-dimethylformamide (DMF) under an inert
atmosphere at a reduced temperature (e.g., 0 °C). This step generates a carbanion.

» Cyclization: The carbanion is then reacted with a suitable dihaloalkane, in this case, 1,4-
dibromobutane, to form the cyclopentane ring via intramolecular cyclization.

Purification of the final product is typically achieved through chromatographic techniques, such
as flash chromatography on silica gel.

Logical Workflow for Potential Synthesis:

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Starting Materials

3,4-Dichlorophenylacetonitrile

strong Base (¢.g, Nath) + Reaction Steps Product & Purification
5 ™\ Carbanion jate -
o > cycization (Crude Productj—VQ’uriﬁca(ion (chroma|ographyD—>
Aprotic Solvent (e.g., DMF) 2

1,2-Di
1-(3,4-Dichlorophenyl)-
cyclopropanecarbonitrile
J Structural g;[otifs
(Cyclopropane Ring) _(Dichlorophenyl Group | Nitrile Group)
Present in some pesticides Known bioisostere Found in some antimjcrobials Common pharmacophore Can act as a warhead

Potential (Hypothetical) A% ;as of Biological‘ 'nvestigation

(Agrochemical Activity)<— (Antimicrobial Activity) (Enzyme Inhibition ‘_|>(Receptor Binding)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b039776/docs?utm_src=pdf-body-img#in-depth-technical-guide-1-3-4-dichlorophenyl-cyclopropanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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